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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl isocyanate

CAS No.: 826-97-1

Cat. No.: B1226165

Get Quote

Part 1: Hazard Identification & Mechanistic Toxicity
CAS: 826-97-1 | Formula: C

H

Br

NO | Physical State: Solid (mp 94–97 °C)[1]

TBPI is not merely a "toxic reagent"; it is a dual-threat agent combining the acute reactivity of

an isocyanate with the systemic toxicity of halogenated aromatics.[1] Understanding this duality

is critical for risk assessment.

The Isocyanate Threat (Sensitization)
The electrophilic carbon in the isocyanate group (-N=C=O) is the primary hazard driver.[1]

Mechanism: It rapidly carbamylates nucleophilic residues (lysine amines, serine hydroxyls)

on biological proteins (e.g., albumin, keratin).[1]
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Consequence: This forms a "hapten-carrier" complex.[1] The immune system recognizes this

modified protein as foreign, triggering Type I (immediate) or Type IV (delayed)

hypersensitivity.[1]

Clinical Outcome: Respiratory sensitization (occupational asthma) and allergic contact

dermatitis.[1] Note: Sensitization is irreversible; once sensitized, trace exposure can trigger

anaphylaxis.[1]

The Halogen Effect (Electronic Activation & Metabolism)
The 2,4,6-tribromo substitution pattern fundamentally alters the molecule's behavior compared

to phenyl isocyanate:

Enhanced Reactivity: The electron-withdrawing nature of the three bromine atoms pulls

electron density from the aromatic ring, making the isocyanate carbon more electrophilic and

reactive toward nucleophiles (DNA, proteins, water).[1]

Lipophilicity: The bromine atoms significantly increase lipophilicity (LogP), facilitating rapid

dermal absorption and penetration through cellular membranes.[1]

Toxic Degradation: Upon contact with mucosal moisture, TBPI hydrolyzes to 2,4,6-

Tribromoaniline.[1]

Secondary Hazard: Halogenated anilines are potent methemoglobin formers (oxidizing

hemoglobin to methemoglobin, reducing oxygen transport) and are potential hepatotoxins.

[1]

GHS Classification Summary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160100050&productDescription=2%2C4%2C6-TRIBROMOPHENOL+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Statement

Acute Toxicity Cat 4
Harmful if swallowed, inhaled,

or in contact with skin.

Sensitization Resp. 1 / Skin 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Irritation Eye 2 / Skin 2
Causes serious eye irritation

and skin irritation.[1][2][3]

STOT-SE Cat 3
May cause respiratory

irritation.[1][3][4]

Part 2: Visualizing the Hazard Logic
The following diagram illustrates the divergent toxicity pathways of TBPI, distinguishing

between direct protein adduction and metabolic byproduct toxicity.
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Caption: Dual toxicity pathway showing direct sensitization via protein conjugation and

secondary blood toxicity via hydrolysis to tribromoaniline.[1]

Part 3: Operational Safety Protocols
Expert Insight: Unlike liquid isocyanates (e.g., TDI), TBPI is a solid. The primary risk vector is

dust generation during weighing and transfer, which settles on surfaces and hydrolyzes over

time, creating a persistent contamination hazard.[1]
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Engineering Controls (The First Line of Defense)[1]
Containment: All open handling must occur within a certified Chemical Fume Hood (Face

velocity: 80–100 fpm).[1]

Static Control: Halogenated solids are prone to static charge.[1] Use an ionizing bar or

antistatic gun during weighing to prevent powder scattering ("fly-away").[1]

Atmosphere: Store and react under inert gas (Argon/Nitrogen).[1] Moisture ingress creates

pressure buildup (CO

generation) in sealed vessels.[1]

Personal Protective Equipment (PPE) Matrix
Component Specification Rationale

Gloves
Double Nitrile (min 5 mil) or

Laminate (Silver Shield)

Standard latex is permeable to

halogenated aromatics.[1]

Double-gloving allows outer

glove removal upon

contamination without

exposing skin.[1]

Respiratory
P100/N95 (if outside hood) or

PAPR

TBPI dust is a potent

sensitizer.[1] If weighing

outside a hood is unavoidable

(not recommended), a full-face

respirator is mandatory.[1]

Eye/Face Chemical Goggles

Safety glasses are insufficient

for dusts that are lachrymators.

[1]

Clothing Tyvek Lab Coat (Disposable)

Cotton coats absorb

isocyanates and retain them.

[1] Disposable covers prevent

tracking sensitizers out of the

lab.[1]
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Reaction & Quenching Protocol
The "Self-Validating" Quench: Never assume the reaction is complete. Isocyanates can persist

in "dry" organic solvents for weeks.[1]

Quenching Agent: Prepare a solution of 10% Methanol + 5% Concentrated Ammonia in

water.[1]

Why: Methanol reacts faster with the isocyanate than water (solvolysis), while ammonia

drives the formation of the stable urea derivative.[1]

Verification: Test the reaction mixture for residual isocyanate using an IR spectrometer (look

for disappearance of the strong -N=C=O stretch at ~2270 cm⁻¹) or a colorimetric spot test

(e.g., Swype™ pads designed for aromatic isocyanates).

Waste Disposal
Solid Waste: Collect contaminated gloves/wipes in a dedicated "Isocyanate Waste" bag.[1]

Do not mix with general trash.[1]

Liquid Waste: Quench all reaction liquors before disposal.[1] Do not seal waste containers

immediately; CO

evolution from residual hydrolysis can pressurize and rupture glass bottles.[1] Leave caps
loose for 24 hours.

Part 4: Emergency Response
Spill Management (Solid vs. Solution)

Solid Spill:

Evacuate the immediate area to let dust settle.[1]

Do NOT sweep. Sweeping generates aerosols.[1]

Cover with a wet paper towel (soaked in the Methanol/Ammonia quench solution) to

suppress dust and initiate deactivation.[1]
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Scoop up the damp material after 30 minutes.[1]

Solution Spill:

Cover with absorbent pads (vermiculite or spill pillows).[1]

Flood the absorbent with the decontamination solution (allow to react for 15–30 mins).[1]

Collect as hazardous waste.[1]

First Aid
Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention. Note to

Physician: Treat for potential asthma-like reaction; monitor for delayed pulmonary edema.[1]

Skin Contact: Wash with soap and water for 15 minutes.[1][3] Do not use alcohol on skin (it

may enhance absorption).[1]

Eye Contact: Flush for 15 minutes. Consult an ophthalmologist (lachrymator effects can

cause corneal damage).[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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